Cas no 1159816-78-0 (5-(Pyridin-3-yl)pyrazin-2-amine)

• Product Name: 5-(Pyridin-3-yl)pyrazin-2-amine
• CAS No: 1159816-78-0
• MF: C₉H₈N₄
• MW: 172.18662071228
• CID: 4827071
• Update Time: 2025-05-25

5-(Pyridin-3-yl)pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(pyridin-3-yl)pyrazin-2-amine
• 5-pyridin-3-ylpyrazin-2-amine
• 2-Amino-5-(3-pyridyl)pyrazine
• 5-(Pyridin-3-yl)pyrazin-2-amine

• Inchi： 1S/C9H8N4/c10-9-6-12-8(5-13-9)7-2-1-3-11-4-7/h1-6H,(H2,10,13)
• InChI Key： SJGNIZFAJDLNQE-UHFFFAOYSA-N
• SMILES： N1C=C(N)N=CC=1C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 162
• XLogP3: 0
• Topological Polar Surface Area: 64.7

Additional information on 5-(Pyridin-3-yl)pyrazin-2-amine

Comprehensive Overview of 5-(Pyridin-3-yl)pyrazin-2-amine (CAS No. 1159816-78-0): Properties, Applications, and Research Insights

The compound 5-(Pyridin-3-yl)pyrazin-2-amine (CAS No. 1159816-78-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique structural features, this compound serves as a versatile building block for drug discovery and advanced material development. The presence of both pyridine and pyrazine rings in its structure contributes to its diverse reactivity and potential applications.

In recent years, the demand for heterocyclic compounds like 5-(Pyridin-3-yl)pyrazin-2-amine has surged due to their importance in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, with studies exploring its role in targeting various disease pathways. The compound's molecular weight of 172.18 g/mol and its balanced lipophilicity make it an attractive candidate for drug development projects.

The synthesis of 5-(Pyridin-3-yl)pyrazin-2-amine typically involves cross-coupling reactions between appropriately functionalized pyridine and pyrazine precursors. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient and environmentally friendly routes to this valuable intermediate. Recent publications have highlighted innovative catalytic systems that improve yield and reduce waste generation during production.

From a physicochemical properties perspective, this compound exhibits moderate solubility in common organic solvents, which facilitates its use in various chemical transformations. Its melting point and stability profile have been carefully characterized to support its application in different research contexts. The presence of both hydrogen bond donors and acceptors in its structure contributes to interesting supramolecular interactions that are being explored in crystal engineering studies.

In the pharmaceutical sector, 5-(Pyridin-3-yl)pyrazin-2-amine has shown promise as a precursor for anticancer agents and CNS-active compounds. Several patent applications have disclosed derivatives of this core structure with improved bioavailability and target selectivity. The compound's ability to participate in metal coordination has also sparked interest in its potential as a ligand for catalytic systems and diagnostic imaging agents.

The analytical characterization of 5-(Pyridin-3-yl)pyrazin-2-amine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide crucial information about its purity, structural confirmation, and potential polymorphic forms. Recent advances in computational chemistry have enabled more accurate prediction of its electronic properties and reactivity patterns, supporting rational design of derivatives.

From a commercial perspective, the global market for pharmaceutical intermediates like 5-(Pyridin-3-yl)pyrazin-2-amine continues to expand, driven by increasing R&D investment in novel therapeutics. Suppliers are focusing on improving scale-up processes to meet growing demand while maintaining strict quality control standards. The compound's shelf life and storage conditions have been optimized to ensure consistent performance in downstream applications.

Environmental and safety considerations for handling 5-(Pyridin-3-yl)pyrazin-2-amine follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation systems are recommended during manipulation. The compound's ecotoxicity profile has been evaluated to ensure responsible disposal practices.

Future research directions for 5-(Pyridin-3-yl)pyrazin-2-amine include exploration of its photophysical properties for optoelectronic applications and further investigation of its biological activity spectrum. The development of continuous flow synthesis methods represents another active area of investigation that could enhance production efficiency. As the scientific community continues to uncover new applications for this versatile compound, its importance in both academic and industrial settings is expected to grow significantly.

For researchers seeking detailed technical information about 5-(Pyridin-3-yl)pyrazin-2-amine (CAS No. 1159816-78-0, comprehensive spectral data and synthetic protocols are increasingly available through open-access publications and specialized chemical databases. The compound's structure-activity relationships continue to be elucidated through systematic medicinal chemistry studies, providing valuable insights for drug discovery programs targeting various therapeutic areas.